Cas no 519152-06-8 (11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one)
11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one Chemical and Physical Properties
Names and Identifiers
-
- <br>3-(4-ethoxyphenyl)-2-sulfanyl-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2 ,3-d]pyrimidin-4-one
- 11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one
- 3-(4-ethoxyphenyl)-2-sulfanyl-3,5,6,7-tetrahydrocyclopenta[2,1-d]pyrimidino[4, 5-b]thiophen-4-one
- EN300-03379
- 519152-06-8
- Z56839781
- 11-(4-ethoxyphenyl)-10-sulfanylidene-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6)-dien-12-one
- AKOS000276251
- 11-(4-Ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one
- 3-(4-ethoxyphenyl)-2-sulfanyl-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one
- STK439656
-
- Inchi: 1S/C17H16N2O2S2/c1-2-21-11-8-6-10(7-9-11)19-16(20)14-12-4-3-5-13(12)23-15(14)18-17(19)22/h6-9H,2-5H2,1H3,(H,18,22)
- InChI Key: BAJIOBXCBNDAMQ-UHFFFAOYSA-N
- SMILES: S1C2=C(C(N(C3C=CC(=CC=3)OCC)C(N2)=S)=O)C2=C1CCC2
Computed Properties
- Exact Mass: 344.06532010Da
- Monoisotopic Mass: 344.06532010Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 102Ų
11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN21479-1G |
11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one |
519152-06-8 | 95% | 1g |
¥ 1,227.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN21479-5G |
11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one |
519152-06-8 | 95% | 5g |
¥ 3,755.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN21479-10G |
11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one |
519152-06-8 | 95% | 10g |
¥ 5,517.00 | 2023-04-13 | |
| Enamine | EN300-03379-0.05g |
11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one |
519152-06-8 | 90% | 0.05g |
$64.0 | 2023-07-01 | |
| Enamine | EN300-03379-0.1g |
11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one |
519152-06-8 | 90% | 0.1g |
$66.0 | 2023-07-01 | |
| Enamine | EN300-03379-0.25g |
11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one |
519152-06-8 | 90% | 0.25g |
$92.0 | 2023-07-01 | |
| Enamine | EN300-03379-0.5g |
11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one |
519152-06-8 | 90% | 0.5g |
$175.0 | 2023-07-01 | |
| Enamine | EN300-03379-1.0g |
11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one |
519152-06-8 | 90% | 1.0g |
$256.0 | 2023-07-01 | |
| Enamine | EN300-03379-2.5g |
11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one |
519152-06-8 | 90% | 2.5g |
$503.0 | 2023-07-01 | |
| Enamine | EN300-03379-5.0g |
11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(8),2(6),9-trien-12-one |
519152-06-8 | 90% | 5.0g |
$743.0 | 2023-07-01 |
11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one
Compound Introduction: 11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one (CAS No: 519152-06-8)
The compound 11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one, identified by its CAS number 519152-06-8, represents a structurally intricate molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique tricyclic framework, incorporating sulfur and nitrogen heteroatoms, positions it as a candidate for further exploration in drug discovery and molecular recognition studies.
At the core of this compound's structure lies a complex arrangement of fused rings, including a thiathia bridge system that introduces conformational flexibility and electronic richness. The presence of both sulfanyl and ethoxy substituents on the aromatic ring further modulates its chemical properties, making it an attractive scaffold for medicinal chemists seeking to develop novel bioactive molecules.
Recent advancements in computational chemistry have enabled more precise modeling of such complex molecules, allowing researchers to predict their interactions with biological targets with greater accuracy. The tricyclic core of 11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one has been found to exhibit promising binding affinities with various enzyme families, suggesting its utility in the development of enzyme inhibitors or modulators.
In particular, the sulfanyl group has been implicated in stabilizing transition states and facilitating hydrogen bonding interactions, which are critical for the design of high-affinity binders. The ethoxy substituent, while less polar than hydroxyl groups, contributes to hydrophobic interactions and can influence the compound's solubility profile—a crucial factor in drug formulation and delivery.
The tricyclic nature of this molecule also lends itself to applications in materials science and supramolecular chemistry. Its rigid yet flexible framework can serve as a template for designing molecular receptors or catalysts with tailored properties. For instance, recent studies have demonstrated the ability of such scaffolds to stabilize reactive intermediates in organic synthesis through strain-release mechanisms.
From a synthetic chemistry perspective, 11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one presents an intriguing challenge due to its stereochemical complexity and the need for precise functionalization at multiple positions. Advances in transition-metal-catalyzed reactions have opened new avenues for constructing such molecules efficiently, often with high enantioselectivity—a desirable trait for pharmaceutical applications.
The heteroatom-rich environment of this compound also makes it a candidate for studying electronic effects and their influence on reactivity. For example, the sulfur atom can participate in coordination chemistry with metal ions or act as a Lewis base in catalytic cycles. Such interactions are increasingly being exploited in asymmetric synthesis and organometallic chemistry.
Biologically speaking, the structural features of 11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one suggest potential applications in modulating signaling pathways associated with inflammation and oxidative stress—key factors in many chronic diseases. Preliminary computational studies have identified regions within its structure that could interact with receptors or enzymes involved in these pathways.
The sulfanyl group, in particular, has been shown to exhibit antioxidant properties when incorporated into certain molecular frameworks. This has led to interest in derivatives of this compound as potential therapeutics for conditions exacerbated by oxidative damage. Additionally, the aromatic ring system provides opportunities for tuning electronic properties through substituent effects.
In conclusion,11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one, CAS No: 519152-06-8, represents a structurally fascinating molecule with broad applicability across multiple scientific disciplines. Its unique combination of heteroatoms and functional groups positions it as a valuable scaffold for further chemical investigation and potential therapeutic development.
519152-06-8 (11-(4-ethoxyphenyl)-10-sulfanyl-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),9-trien-12-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)